2-Chloro-6-methylbenzonitrile
Overview
Description
2-Chloro-6-methylbenzonitrile, also known as Benzonitrile, 2-chloro-6-methyl-, is a chemical compound with the formula C8H6ClN . It is a light cream to light brown fine crystalline powder .
Molecular Structure Analysis
The molecular structure of 2-Chloro-6-methylbenzonitrile consists of a benzene ring with a chlorine atom and a methyl group attached to it . The compound also contains a nitrile group, which is a carbon triple-bonded to a nitrogen .Physical And Chemical Properties Analysis
2-Chloro-6-methylbenzonitrile has a molecular weight of 151.593 . It is a solid at room temperature . The boiling point is 143 °C at 38 mmHg , and the melting point ranges from 79-81 °C .Scientific Research Applications
Medicine: Antiseptic and Disinfectant Properties
2-Chloro-6-methylbenzonitrile has been noted for its potential use as a urinary antiseptic in salt form and as a vapor for disinfecting bronchial tubes . Its derivatives are known to be used in the medical field for these purposes, highlighting its significance in healthcare and sanitation.
Material Science: Infrared Spectroscopy Studies
The FT-IR spectrum of 2-Chloro-6-methylbenzonitrile has been studied using KBr pellet technique, which is crucial in material science for identifying compounds and understanding their molecular structure and interactions . This application is vital for developing new materials with desired properties.
Industrial Chemistry: Chemical Intermediate
2-Chloro-6-methylbenzonitrile serves as a chemical intermediate in the synthesis of various industrial chemicals. It is used in the manufacturing of lacquers, polymers, and anhydrous metallic salts, as well as intermediates for pharmaceuticals and other organic chemicals .
Biochemistry: Spectroscopy and Computational Chemistry
In biochemistry, the compound’s spectra have been analyzed to understand its behavior at the molecular level. Ab-initio calculations, along with FT-IR and FT-Raman spectra, provide insights into the vibrational modes of the molecule, which is essential for designing biochemical compounds .
Physics: Spectral Analysis Research
Research in physics has utilized 2-Chloro-6-methylbenzonitrile for spectral analysis, helping to understand the fundamental interactions within the molecule. This research can lead to advancements in materials physics and the development of new technologies .
Chemical Properties: Analytical Chemistry
The chemical properties of 2-Chloro-6-methylbenzonitrile, such as its boiling point, melting point, and molecular weight, are essential for its use in analytical chemistry. These properties help in the qualitative and quantitative analysis of chemical substances .
Safety and Hazards
2-Chloro-6-methylbenzonitrile is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this compound .
properties
IUPAC Name |
2-chloro-6-methylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQWQHJNUHQEGTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3022241 |
Source
|
| Record name | 2-Chloro-6-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3022241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-methylbenzonitrile | |
CAS RN |
6575-09-3 |
Source
|
| Record name | 2-Chloro-6-methylbenzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6575-09-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-6-methylbenzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006575093 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-CHLORO-6-METHYLBENZONITRILE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80657 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Chloro-6-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3022241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-2-toluonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.818 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-CHLORO-6-METHYLBENZONITRILE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/41M65JIW54 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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